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Compound of Interest

Compound Name: AV-105

Cat. No.: B605694 Get Quote

Technical Support Center: AV-105
This technical support center provides guidance on the common stability issues and proper

storage conditions for the research compound AV-105. Please review the following frequently

asked questions and troubleshooting guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for AV-105?

A1: For long-term storage ( > 1 month), AV-105 powder should be stored at -20°C in a

desiccated, light-protected environment. When stored correctly, the solid form is stable for up to

24 months.

Q2: How should I store AV-105 solutions?

A2: Stock solutions of AV-105 should be prepared fresh for each experiment. If short-term

storage is necessary, aliquot the solution into single-use vials and store at -80°C for no longer

than one month. Avoid repeated freeze-thaw cycles.

Q3: What solvents are recommended for dissolving AV-105?

A3: AV-105 is soluble in DMSO (dimethyl sulfoxide) up to 50 mM and in ethanol up to 10 mM.

For aqueous buffers, it is recommended to first prepare a concentrated stock in DMSO and

then dilute it into the desired aqueous medium.
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Q4: Is AV-105 sensitive to light?

A4: Yes, AV-105 is photosensitive. Both the solid compound and solutions should be protected

from light by using amber vials or by wrapping containers with aluminum foil. Experiments

should be conducted under subdued lighting conditions whenever possible.

Q5: What are the primary degradation pathways for AV-105?

A5: The primary degradation pathways for AV-105 are oxidation and hydrolysis. Exposure to

atmospheric oxygen, high humidity, and aqueous environments with a pH outside the optimal

range of 6.0-7.5 can accelerate degradation.

Troubleshooting Guides
Issue 1: I am seeing a loss of AV-105 potency or inconsistent experimental results.

This issue is often linked to the degradation of the compound. Please consider the following

potential causes and solutions.

Improper Storage: Verify that both solid AV-105 and its solutions have been stored according

to the recommended conditions (-20°C for solid, -80°C for solutions, protected from light and

moisture).

Repeated Freeze-Thaw Cycles: Aliquoting stock solutions into single-use volumes is critical.

Repeatedly freezing and thawing a stock solution can lead to significant degradation.

Solution Age: Do not use stock solutions older than one month, even if stored at -80°C. For

critical experiments, always use freshly prepared solutions.

Below is a diagram to help you troubleshoot inconsistent results.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b605694?utm_src=pdf-body
https://www.benchchem.com/product/b605694?utm_src=pdf-body
https://www.benchchem.com/product/b605694?utm_src=pdf-body
https://www.benchchem.com/product/b605694?utm_src=pdf-body
https://www.benchchem.com/product/b605694?utm_src=pdf-body
https://www.benchchem.com/product/b605694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inconsistent Results Observed

Verify Storage Conditions
(-20°C solid, -80°C solution?)

Were single-use aliquots used?

Conditions OK

Action: Discard compound.
Procure new batch and store correctly.

Incorrect

Was the solution freshly prepared?

Yes

Action: Use a new, unthawed aliquot.

No

Action: Prepare a fresh solution from solid stock.

No

Issue Persists:
Contact Technical Support

Yes

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent AV-105 activity.

Issue 2: My AV-105 solution appears cloudy or contains precipitates.

Precipitation can occur if the solubility limit is exceeded or due to temperature changes.
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Solubility Limit: Ensure you are not exceeding the solubility limits (50 mM in DMSO). When

diluting a DMSO stock into an aqueous buffer, the final DMSO concentration should be kept

low (typically <0.5%) to prevent precipitation of AV-105.

Temperature Effects: Solubility can be temperature-dependent. If a solution was stored at a

low temperature, allow it to fully equilibrate to room temperature and vortex gently before

use.

Quantitative Stability Data
The stability of solid AV-105 was assessed over 12 months under various conditions. Purity

was measured by HPLC.

Storage
Condition

Initial Purity
3 Months
Purity

6 Months
Purity

12 Months
Purity

-20°C,

Desiccated, Dark
99.8% 99.7% 99.8% 99.6%

4°C, Desiccated,

Dark
99.8% 99.1% 98.2% 96.5%

25°C, 60%

Relative

Humidity, Light

99.8% 92.3% 85.1% 74.2%

40°C, 75%

Relative

Humidity, Dark

99.8% 88.5% 79.4% 65.7%

Experimental Protocols
Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines the method for determining the purity of AV-105.

Preparation of Standard: Accurately weigh and dissolve AV-105 in DMSO to prepare a 1

mg/mL stock solution.
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Chromatographic Conditions:

Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start with 95% A / 5% B, ramp to 5% A / 95% B over 15 minutes, hold for 2

minutes, then return to initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV at 280 nm.

Injection Volume: 10 µL.

Analysis: The purity is calculated by dividing the peak area of AV-105 by the total peak area

of all components in the chromatogram.

Below is a diagram of the experimental workflow.
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Sample Preparation

HPLC Analysis

Data Analysis

Prepare 1 mg/mL
AV-105 in DMSO

Filter through 0.22 µm syringe filter

Inject 10 µL into HPLC system

Run Gradient Elution
(15 min)
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Integrate Peak Areas

Calculate Purity:
(AV-105 Area / Total Area) * 100

end

Final Purity Value
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Caption: Experimental workflow for AV-105 purity analysis by HPLC.
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Hypothetical Signaling Pathway
AV-105 is a potent inhibitor of the kinase XYZ, a critical node in the Pro-Survival Pathway

(PSP). Understanding its mechanism is key to interpreting experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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